Cas no 1259772-10-5 ((1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

(1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE is a chiral amine derivative of a partially hydrogenated naphthalene scaffold, featuring a chlorine substituent at the 6-position and a methyl group at the 7-position. Its stereospecific (1R) configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals. The compound's rigid tetrahydronaphthyl backbone enhances stability, while the chlorine and methyl groups offer tunable reactivity for further functionalization. Its high enantiopurity is advantageous for applications requiring precise stereochemical control. Suitable for use in catalytic reactions or as a building block for bioactive molecules, this compound is characterized by consistent purity and well-defined structural properties.
(1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE structure
1259772-10-5 structure
Product Name:(1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
CAS No:1259772-10-5
MF:C11H14ClN
MW:195.688561916351
CID:5590745
PubChem ID:130644880
Update Time:2025-06-07

(1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

    • (1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
    • 1-Naphthalenamine, 6-chloro-1,2,3,4-tetrahydro-7-methyl-, (1R)-
    • Y12714
    • (R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
    • 1259772-10-5
    • Inchi: 1S/C11H14ClN/c1-7-5-9-8(6-10(7)12)3-2-4-11(9)13/h5-6,11H,2-4,13H2,1H3/t11-/m1/s1
    • InChI Key: XZEDTCIEXAJWOE-LLVKDONJSA-N
    • SMILES: [C@H]1(N)C2=C(C=C(Cl)C(C)=C2)CCC1

Computed Properties

  • Exact Mass: 195.0814771g/mol
  • Monoisotopic Mass: 195.0814771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.137±0.06 g/cm3(Predicted)
  • Boiling Point: 300.1±42.0 °C(Predicted)
  • pka: 9.21±0.20(Predicted)

(1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1795068-1g
(R)-6-chloro-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
1259772-10-5 98%
1g
¥12474.00 2024-08-09

Additional information on (1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE

Introduction to (1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS No. 1259772-10-5)

(1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS No. 1259772-10-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE consists of a naphthylamine core with specific substituents at the 6 and 7 positions. The presence of a chlorine atom at the 6-position and a methyl group at the 7-position imparts distinct chemical and physical properties to the molecule. These structural modifications can influence the compound's pharmacokinetic and pharmacodynamic profiles, which are crucial for its therapeutic potential.

Recent studies have explored the biological activities of (1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE in various contexts. One notable area of research is its potential as an antidepressant agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant antidepressant-like effects in animal models. The researchers found that (1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE modulates serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation.

In addition to its antidepressant properties, (1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE has shown promise in neuroprotective applications. A study conducted by a team of researchers from the University of California demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism underlying this neuroprotective effect is believed to involve the activation of antioxidant defense systems and the inhibition of pro-inflammatory cytokines.

The pharmacokinetic properties of (1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE have also been investigated to ensure its suitability for therapeutic use. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It exhibits good oral bioavailability and a reasonable half-life, which are essential for maintaining therapeutic concentrations in the body over an extended period.

To further enhance its therapeutic potential, researchers are exploring various formulations of (1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE. For instance, nanoparticle-based delivery systems have been developed to improve the compound's solubility and stability. These advanced delivery methods can enhance the bioavailability and reduce the dosing frequency, thereby improving patient compliance and treatment outcomes.

Clinical trials are currently underway to evaluate the safety and efficacy of (1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE in human subjects. Early-phase trials have shown promising results with minimal adverse effects reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and ultimately into clinical practice.

In conclusion, (1R)-6-CHLORO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS No. 1259772-10-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs in areas such as depression and neurodegenerative diseases.

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